Cas no 1408064-50-5 (Methyl 3-[cyano(methyl)amino]propanoate)

• Product Name: Methyl 3-[cyano(methyl)amino]propanoate
• CAS No: 1408064-50-5
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 6222114
• PubChem ID: 104185411
• Update Time: 2025-11-06

Methyl 3-[cyano(methyl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• 1408064-50-5
• methyl 3-[cyano(methyl)amino]propanoate
• EN300-6286468
• Methyl 3-[cyano(methyl)amino]propanoate

• Inchi： 1S/C6H10N2O2/c1-8(5-7)4-3-6(9)10-2/h3-4H2,1-2H3
• InChI Key： HIXRWEVRBPNKFM-UHFFFAOYSA-N
• SMILES： O(C)C(CCN(C#N)C)=O

Computed Properties

• Exact Mass: 142.074227566g/mol
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl 3-[cyano(methyl)amino]propanoate

Methyl 3-[cyano(methyl)amino]propanoate: A Comprehensive Overview

Methyl 3-[cyano(methyl)amino]propanoate, with the CAS number 1408064-50-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also referred to as methyl cyanomethanamine propanoate, is a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials. Recent studies have highlighted its unique properties, making it a focal point for researchers exploring novel chemical frameworks.

The structure of methyl 3-[cyano(methyl)amino]propanoate consists of a propanoate backbone with a cyano(methyl)amino substituent at the third carbon. This arrangement imparts the molecule with both electron-withdrawing and electron-donating groups, creating a dynamic interplay that influences its reactivity and stability. The cyano group (-C≡N), known for its strong electron-withdrawing nature, enhances the compound's ability to participate in various chemical transformations. Meanwhile, the methylamino group (-N(CH3)) introduces steric effects and modulates the electronic environment around the molecule.

Recent advancements in synthetic chemistry have enabled more efficient routes to prepare methyl 3-[cyano(methyl)amino]propanoate. For instance, researchers have employed catalytic asymmetric synthesis to construct this compound with high enantiomeric excess, which is crucial for applications in pharmaceuticals where stereochemistry plays a pivotal role. Additionally, green chemistry approaches have been explored to minimize waste and improve sustainability during its synthesis.

One of the most promising areas of research involving methyl 3-[cyano(methyl)amino]propanoate is its application in drug discovery. The compound's ability to act as a bioisostere for other nitrogen-containing groups has made it a valuable tool in medicinal chemistry. Recent studies have demonstrated its potential as a lead compound for developing inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Its unique pharmacokinetic profile, including good bioavailability and low toxicity, further enhances its suitability for therapeutic applications.

In the realm of agrochemicals, methyl 3-[cyano(methyl)amino]propanoate has shown promise as a component in herbicides and fungicides. Its ability to inhibit specific plant enzymes without causing significant harm to non-target organisms makes it an attractive candidate for sustainable agricultural practices. Researchers are currently investigating its efficacy against resistant pest species, which could revolutionize crop protection strategies.

The material science community has also taken notice of methyl 3-[cyano(methyl)amino]propanoate due to its potential as a building block for advanced polymers and coatings. Its ability to form stable covalent bonds under mild conditions allows for the creation of materials with tailored mechanical and thermal properties. Recent breakthroughs include its use in developing self-healing polymers that can repair minor damages without external intervention.

From an environmental perspective, understanding the fate and transport of methyl 3-[cyano(methyl)amino]propanoate in natural systems is critical. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. This characteristic aligns with global efforts to develop eco-friendly chemicals that minimize ecological impact.

Looking ahead, ongoing research aims to unlock further potential applications of methyl 3-[cyano(methyl)amino]propanoate while ensuring its safe use across various industries. Collaborative efforts between academia and industry are expected to drive innovation and bring this compound closer to commercialization.